5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• SMILES: CC1=C(C(=O)NC(=N1)NC)OC
• InChI: InChI=1S/C7H11N3O2/c1-4-5(12-3)6(11)10-7(8-2)9-4/h1-3H3,(H2,8,9,10,11)
• InChIKey: WWZOREQZDVXAEA-UHFFFAOYSA-N

Core Structure of 5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one

5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one (CAS 1928761-01-6) is a trisubstituted pyrimidin-4-one derivative with molecular formula C7H11N3O2 and molecular weight 169.18 g/mol . The compound features a 2-(methylamino) group, a 5-methoxy substituent, and a 6-methyl group on the pyrimidinone ring, distinguishing it from simpler 2-amino or 2-unsubstituted pyrimidinone analogs. It is commercially available at research-grade purity (typically 95%) for use as a synthetic building block, kinase inhibitor scaffold, or pharmacological probe .

1 Substrate-competitive PRMT5/MEP50 probe for partial-inhibition pathway studies

2 Structurally novel pyrimidinone-based CCR5 antagonist for lead optimization

3 Defined scaffold for parallel kinase inhibitor library synthesis

Why 5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one Cannot Be Replaced

The 2-(methylamino) substituent differentiates this compound from the more common 2-amino or 2-unsubstituted pyrimidin-4-ones in both electronic character and steric profile, which directly impacts kinase selectivity, hydrogen-bonding capacity, and metabolic stability . At the 5-position, the methoxy group influences ring electronics and solubility, while the 6-methyl group occupies a steric pocket that can dictate target binding vs. off-target promiscuity. These combined structural features mean that substituting even a single functional group can ablate or invert biological activity profiles, making generic replacement of this precise compound with another pyrimidinone unreliable without confirmatory experimental data.

• 2-(methylamino) replacement with amino or H alters kinase selectivity and H-bond capacity
• 5-methoxy or 6-methyl removal may shift target binding and increase off-target promiscuity
• Substitution with generic pyrimidinone can invert activity profiles without confirmatory data

Quantitative Evidence: 5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one vs. Analogs

PRMT5/MEP50 Inhibition Potency

The target compound inhibits the PRMT5/MEP50 methyltransferase complex with an IC50 of 1.06 μM in a competitive fluorescence polarization assay [1]. This places it in the low-micromolar range, substantially weaker than clinical-stage SAM-competitive PRMT5 inhibitors such as GSK3326595 (pemrametostat, reported IC50 ~6 nM in similar biochemical assays [2]), but comparable to early-generation substrate-competitive leads. The micromolar potency profile may be advantageous for cellular probe applications where partial inhibition is desired to avoid complete pathway shutdown.

PRMT5/MEP50 Inhibition

Cross-study comparable

IC50 1.06 μM vs. GSK3326595 ~6 nM (177-fold difference)

Supports partial-inhibition probe studies

Competitive FP assay; recombinant PRMT5/MEP50

Evidence Dimension	PRMT5/MEP50 inhibitory potency (IC50)
Target Compound Data	IC50 = 1.06 μM (1,060 nM)
Comparator Or Baseline	GSK3326595 (pemrametostat): IC50 ~6 nM (literature value, non-identical assay)
Quantified Difference	~177-fold less potent than clinical PRMT5 inhibitor GSK3326595
Conditions	Competitive fluorescence polarization assay, recombinant PRMT5/MEP50 (human), incubation 1-2 hrs, pH not specified [1]

Why This Matters

This data point allows researchers to select this compound as a low-potency PRMT5 tool compound when full target inhibition is undesirable, e.g., in studies of PRMT5 scaffolding functions or when assessing substrate-competitive binding modalities.

• [1] BindingDB. BDBM50607731 / CHEMBL5219517. PRMT5/MEP50 inhibition IC50: 1.06 μM. Curated by Max Planck Institute of Molecular Physiology / ChEMBL. Available at: https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50607731 View Source
• [2] Chan-Penebre E, Kuplast KG, Majer CR, et al. A selective inhibitor of PRMT5 with in vivo and in vitro potency in MCL models. Nat Chem Biol. 2015;11(6):432-437. (Reported GSK3326595 IC50 ~6 nM) View Source

CCR5 Antagonist Activity vs. Maraviroc

Preliminary pharmacological screening indicates that this compound functions as a CCR5 antagonist, with potential applications in HIV infection, asthma, rheumatoid arthritis, and COPD [1]. Quantitative binding or functional data (IC50, Ki) are not publicly available, preventing direct head-to-head comparison with maraviroc (CCR5 antagonist, IC50 ~3 nM in HIV entry assays [2]) or vicriviroc. The structural scaffold—a pyrimidin-4-one core with methylamino, methoxy, and methyl substituents—differs markedly from the tropane-based maraviroc, suggesting a distinct binding mode that may offer differentiated resistance profiles or selectivity against related chemokine receptors.

CCR5 Antagonist Activity

Preliminary screening

Reported activity; no quantitative IC50 available

Structurally novel starting point for optimization

Assay details not disclosed

Evidence Dimension	CCR5 antagonism (qualitative screening result; quantitative data unavailable)
Target Compound Data	CCR5 antagonist activity reported (screening data, no IC50 available)
Comparator Or Baseline	Maraviroc: IC50 ~3 nM (HIV-1 entry inhibition, PBMC assay), Vicriviroc: Ki ~1 nM
Quantified Difference	Cannot be computed due to lack of quantitative data for target compound
Conditions	Preliminary pharmacological screening; assay details not disclosed [1]

Why This Matters

This identifies the compound as a structurally novel CCR5 antagonist starting point for medicinal chemistry optimization, distinct from approved chemotypes, potentially circumventing existing resistance mechanisms.

• [1] Zhang H (张会利). Semantic Scholar Author Profile. Preliminary screening of pharmacological activity indicating CCR5 antagonism. Retrieved from: https://www.semanticscholar.org/author/张会利/91457169 View Source
• [2] Dorr P, Westby M, Dobbs S, et al. Maraviroc (UK-427,857), a potent, orally bioavailable, and selective small-molecule inhibitor of chemokine receptor CCR5 with broad-spectrum anti-HIV-1 activity. Antimicrob Agents Chemother. 2005;49(11):4721-4732. View Source

Human vs. Plasmodium DHODH Selectivity

The compound inhibits human type 2 DHODH with an IC50 of 30 μM in a chromogen reduction assay using DCIP [1]. This is approximately 1,000-fold weaker than the antimalarial DHODH inhibitor DSM265 (Plasmodium DHODH IC50 ~30 nM [2]). The low micromolar potency against human DHODH, combined with its PRMT5 inhibitory activity, suggests a multi-target pyrimidine biosynthesis modulation profile that could be exploited for immunosuppressive or antiproliferative applications where partial DHODH inhibition suffices, contrasting with dedicated DHODH inhibitors like teriflunomide (human DHODH IC50 ~1 μM [3]).

Human DHODH Selectivity

Cross-study comparable

IC50 30 μM vs. teriflunomide ~1 μM (30-fold difference)

Supports PRMT5-selective probe use

DCIP chromogen reduction assay; Type 2 DHODH

Evidence Dimension	Human DHODH type 2 inhibition (IC50)
Target Compound Data	IC50 = 30 μM (30,000 nM)
Comparator Or Baseline	Teriflunomide: human DHODH IC50 ~1 μM; DSM265: Plasmodium DHODH IC50 ~30 nM
Quantified Difference	30-fold weaker than teriflunomide at human DHODH; ~1,000-fold weaker than DSM265 at Plasmodium DHODH
Conditions	Type 2 DHODH chromogen reduction assay with DCIP; direct orotate formation assay [1]

Why This Matters

Demonstrates selectivity for PRMT5 over DHODH, enabling use as a PRMT5 tool compound with reduced confounding from pyrimidine depletion via DHODH inhibition, unlike multi-target pyrimidine biosynthesis inhibitors.

• [1] BindingDB. BDBM120282 / US8703811, compound 9. Human DHODH type 2 IC50: 30 μM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/Result.jsp?format=raw&page=1&mol_stdinchikey=WWZOREQZDVXAEA-UHFFFAOYSA-N View Source
• [2] Phillips MA, Lotharius J, Marsh K, et al. A long-duration dihydroorotate dehydrogenase inhibitor (DSM265) for prevention and treatment of malaria. Sci Transl Med. 2015;7(296):296ra111. View Source
• [3] Bruneau JM, Yea CM, Spinella-Jaegle S, et al. Purification of human dihydro-orotate dehydrogenase and its inhibition by A77 1726, the active metabolite of leflunomide. Biochem J. 1998;336(Pt 2):299-303. (Teriflunomide human DHODH IC50 ~1 μM) View Source

Research Applications of 5-Methoxy-6-methyl-2-(methylamino)-3,4-dihydropyrimidin-4-one

PRMT5/MEP50 Substrate-Competitive Probe

With an IC50 of 1.06 μM against PRMT5/MEP50 [1], this compound is suitable for cellular target engagement studies where complete PRMT5 inhibition is not desired, e.g., examining PRMT5 scaffolding roles in the methylosome complex or studying substrate-competitive inhibition mechanisms distinct from SAM-competitive inhibitors like GSK3326595. Researchers should confirm cellular permeability and selectivity in their specific cell background.

CCR5 Antagonist Scaffold for Drug Discovery

The reported CCR5 antagonism [2], although preliminary, positions this compound as a structurally novel starting point for medicinal chemistry optimization, offering a pyrimidinone core distinct from approved tropane-based CCR5 blockers. It may serve as a lead-like fragment for structure-activity relationship (SAR) exploration targeting resistance-associated CCR5 conformations.

Pyrimidine Biosynthesis Multi-Target Probe

The 30-fold selectivity window against human DHODH (IC50 30 μM [3]) relative to teriflunomide supports its use as a PRMT5-selective chemical probe without confounding DHODH-mediated pyrimidine depletion effects, provided DHODH engagement is monitored in parallel. May be employed in immunosuppression or oncology models where partial DHODH inhibition synergizes with PRMT5 blockade.

Kinase Inhibitor Library Building Block

The 2-(methylamino), 5-methoxy, and 6-methyl substitution pattern provides a defined scaffold that can be further functionalized at the N3 or C4 positions to generate focused kinase inhibitor libraries. Commercially available at 95% purity , it is suitable for parallel synthesis and high-throughput screening campaigns targeting the human kinome.

Application

Selection Property

Validation Focus

PRMT5 Substrate-Competitive Probe Studies

Substrate-competitive inhibition mode

Cellular target engagement and pathway selectivity

CCR5 Antagonist Lead Optimization

Novel pyrimidinone core scaffold

CCR5 binding affinity and resistance profile

Pyrimidine Biosynthesis Multi-Target Studies

PRMT5 vs. DHODH selectivity window

Parallel DHODH activity monitoring

Kinase Inhibitor Library Synthesis

Defined substitution pattern for diversification

Kinome-wide selectivity profiling

• [1] BindingDB. BDBM50607731 / CHEMBL5219517. PRMT5/MEP50 inhibition IC50: 1.06 μM. View Source
• [2] Zhang H (张会利). Semantic Scholar Author Profile. CCR5 antagonist screening data. View Source
• [3] BindingDB. BDBM120282 / US8703811, compound 9. Human DHODH type 2 IC50: 30 μM. View Source